![molecular formula C21H17Cl2NO2 B303044 N-[1,1'-biphenyl]-2-yl-3,5-dichloro-4-ethoxybenzamide](/img/structure/B303044.png)
N-[1,1'-biphenyl]-2-yl-3,5-dichloro-4-ethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1,1'-biphenyl]-2-yl-3,5-dichloro-4-ethoxybenzamide, also known as BDE-47, is a type of polybrominated diphenyl ether (PBDE) and a persistent organic pollutant (POP). PBDEs are commonly used as flame retardants in various consumer products, including electronics, furniture, and textiles. BDE-47 has been found to accumulate in the environment and in human and animal tissues, raising concerns about its potential health effects.
Mechanism of Action
N-[1,1'-biphenyl]-2-yl-3,5-dichloro-4-ethoxybenzamide acts as an endocrine disruptor by binding to and activating the aryl hydrocarbon receptor (AhR) and the estrogen receptor (ER). This leads to the disruption of hormonal signaling pathways and can result in adverse health effects.
Biochemical and Physiological Effects:
This compound has been shown to affect various biochemical and physiological processes in animals and humans. It can alter thyroid hormone levels, disrupt immune function, and cause reproductive and developmental toxicity. This compound has also been linked to neurodevelopmental effects and cancer.
Advantages and Limitations for Lab Experiments
N-[1,1'-biphenyl]-2-yl-3,5-dichloro-4-ethoxybenzamide is commonly used in laboratory experiments to study its effects on various biological systems. One advantage of using this compound is that it is a well-characterized compound with known chemical properties. However, one limitation is that the effects of this compound in laboratory experiments may not fully reflect its effects in real-world scenarios due to differences in exposure levels and routes.
Future Directions
There are several future directions for research on N-[1,1'-biphenyl]-2-yl-3,5-dichloro-4-ethoxybenzamide. One area of focus is on developing methods to reduce human exposure to this compound and other PBDEs. Another area of research is on identifying the mechanisms of this compound toxicity and developing therapies to mitigate its effects. Additionally, research is needed to better understand the long-term health effects of this compound exposure and to identify vulnerable populations who may be at higher risk.
Synthesis Methods
N-[1,1'-biphenyl]-2-yl-3,5-dichloro-4-ethoxybenzamide is synthesized through a series of chemical reactions that involve the bromination of diphenyl ether with elemental bromine in the presence of a catalyst. The resulting product is then subjected to a series of purification steps to remove impurities and obtain a pure form of this compound.
Scientific Research Applications
N-[1,1'-biphenyl]-2-yl-3,5-dichloro-4-ethoxybenzamide has been extensively studied in the scientific community due to its potential health effects. Research has shown that this compound can disrupt the endocrine system, affect the immune system, and cause developmental and reproductive toxicity in animals. Human exposure to this compound has also been linked to adverse health outcomes, including thyroid hormone disruption, neurodevelopmental effects, and cancer.
properties
Molecular Formula |
C21H17Cl2NO2 |
---|---|
Molecular Weight |
386.3 g/mol |
IUPAC Name |
3,5-dichloro-4-ethoxy-N-(2-phenylphenyl)benzamide |
InChI |
InChI=1S/C21H17Cl2NO2/c1-2-26-20-17(22)12-15(13-18(20)23)21(25)24-19-11-7-6-10-16(19)14-8-4-3-5-9-14/h3-13H,2H2,1H3,(H,24,25) |
InChI Key |
FJABSAVSZSBULU-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=C(C=C1Cl)C(=O)NC2=CC=CC=C2C3=CC=CC=C3)Cl |
Canonical SMILES |
CCOC1=C(C=C(C=C1Cl)C(=O)NC2=CC=CC=C2C3=CC=CC=C3)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.